Cas no 1094226-79-5 (2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine)

• Product Name: 2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine
• CAS No: 1094226-79-5
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 4571104
• Update Time: 2025-08-04

2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine
• 4-Morpholineethanamine, β-(5-methyl-2-thienyl)-

• Inchi： 1S/C11H18N2OS/c1-9-2-3-11(15-9)10(8-12)13-4-6-14-7-5-13/h2-3,10H,4-8,12H2,1H3
• InChI Key： SHUIZRBEIRLXDQ-UHFFFAOYSA-N
• SMILES： C(N)C(C1SC(C)=CC=1)N1CCOCC1

2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine

Compound CAS No. 1094226-79-5: 2-(5-Methylthiophen-2-yl)-2-(Morpholin-4-yl)ethan-1-Amine

The compound with CAS number 1094226-79-5, commonly referred to as 2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine, is a versatile organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a methylthiophene moiety with a morpholine group, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the field of medicinal chemistry.

Morpholine, a six-membered heterocyclic amine, is known for its stability and ability to form strong hydrogen bonds, which are crucial for drug design. The methylthiophene group, on the other hand, introduces aromaticity and electron-donating properties, enhancing the compound's reactivity and selectivity in various reactions. The combination of these two groups in the same molecule creates a platform for exploring diverse chemical transformations and biological activities.

Recent research has focused on the synthesis and characterization of this compound, emphasizing its potential as a building block for constructing complex molecules. For instance, studies have demonstrated its utility in the preparation of heterocyclic compounds and bioisosteres, which are essential for drug discovery. The compound's ability to undergo nucleophilic substitution and condensation reactions has been extensively explored, paving the way for its application in the development of novel therapeutics.

In terms of physical properties, 2-(5-methylthiophen-2-yl)-2-(morpholin-4-yl)ethan-1-amine exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reaction conditions, including those requiring high temperatures or specific solvent systems.

The synthesis of this compound typically involves a multi-step process, starting from readily available starting materials such as thiophene derivatives and morpholine. Recent advancements have optimized the reaction conditions to improve yield and purity, making it more accessible for large-scale production. For example, microwave-assisted synthesis has been employed to accelerate the reaction process while maintaining high product quality.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of G-protein coupled receptor (GPCR) ligands. GPCRs are one of the largest families of membrane proteins and are targets for approximately 30% of all approved drugs. By incorporating this compound into GPCR ligand design, researchers aim to develop more potent and selective drugs for treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

Additionally, this compound has shown promise in the field of organocatalysis, where it can act as a catalyst or co-catalyst in asymmetric synthesis reactions. Its ability to stabilize transition states through hydrogen bonding and steric effects makes it an attractive candidate for developing enantioselective processes. Recent studies have demonstrated its effectiveness in catalyzing aldol reactions and Michael additions, highlighting its versatility in catalytic applications.

In conclusion, CAS No. 1094226-79-5, or 2-(5-methylthiophen-2-yli)-N-morpholinoethanamine, is a highly functional molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in drug discovery and organic synthesis is expected to grow significantly.